Cas no 1807219-37-9 (Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate
• CAS No: 1807219-37-9
• MF: C₁₃H₁₁F₂NO₄
• MW: 283.22755074501
• CID: 4943221
• Update Time: 2025-06-14

Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate

• Inchi： 1S/C13H11F2NO4/c1-2-19-12(18)5-8-3-4-11(20-13(14)15)10(7-17)9(8)6-16/h3-4,7,13H,2,5H2,1H3
• InChI Key： YPHYPDKPSYEVCT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C#N)C=1C=O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 393
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate

Comprehensive Overview of Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate (CAS No. 1807219-37-9)

Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate (CAS No. 1807219-37-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique molecular structure featuring a cyano group, difluoromethoxy moiety, and formylphenylacetate ester, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Its versatility and reactivity make it a valuable asset in modern chemical research.

The growing interest in Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate is closely tied to its potential applications in drug discovery and development. Researchers are particularly intrigued by its role in the creation of novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics. With the rise of personalized medicine and targeted drug delivery systems, compounds like this are increasingly sought after for their ability to enhance molecular specificity and efficacy.

In the agrochemical sector, Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate is being explored for its potential in developing environmentally friendly pesticides. The difluoromethoxy group is known for its ability to improve the metabolic stability and bioavailability of agrochemicals, aligning with the global push for sustainable farming practices. This compound’s unique properties could contribute to reducing the environmental footprint of crop protection products.

From a synthetic chemistry perspective, the cyano and formyl functional groups in Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate offer multiple reactive sites, enabling diverse chemical transformations. This makes it a versatile intermediate for constructing complex molecular architectures. Its compatibility with modern synthetic techniques, such as cross-coupling reactions and catalyzed cyclizations, further enhances its utility in academic and industrial laboratories.

The demand for Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate is also driven by its relevance in material science. Researchers are investigating its potential in the development of organic electronic materials, such as OLEDs and photovoltaic cells. The compound’s electron-withdrawing and electron-donating groups could play a crucial role in tuning the optoelectronic properties of these materials, addressing the need for more efficient and sustainable energy solutions.

As the scientific community continues to explore the applications of Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate, its commercial availability and scalability remain key considerations. Manufacturers are focusing on optimizing synthesis routes to ensure high purity and yield, meeting the stringent requirements of pharmaceutical and agrochemical industries. This compound’s future prospects are bright, with ongoing research likely to uncover even more innovative uses.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-3-formylphenylacetate (CAS No. 1807219-37-9) stands out as a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address some of today’s most pressing challenges in healthcare, agriculture, and technology. As interest in this compound grows, it is poised to play an increasingly important role in advancing scientific and industrial innovation.